Cas no 654-49-9 (6-Methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile)

• Product Name: 6-Methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile
• CAS No: 654-49-9
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• MDL: MFCD01314908
• CID: 518874
• PubChem ID: 247440
• Update Time: 2025-04-19

6-Methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile
• 1-2-Dihydro-6-methyl-2-oxo-4-(trifluoromethyl)-3-pyridinecarbonitrile
• 3-CYANO-4-TRIFLUOROMETHYL-6-METHYL-PYRIDINE-2-ONE
• 3-CYANO-6-METHYL-4-(TRIFLUOROMETHYL)PYRIDIN-2(1H)-ONE
• 3-Pyridinecarbonitrile,1,2-dihydro-6-methyl-2-oxo-4-(trifluoromethyl)-
• 6-Methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydro-3-pyridinecarbonitrile
• 6-methyl-2-oxo-4-(trifluoromethyl)-1H-pyridine-3-carbonitrile
• BDBM51626
• 654-49-9
• CHEBI:116924
• EN300-1724922
• MLS000549834
• MFCD00736353
• 2K-309S
• CS-10696
• HMS560P17
• HMS2285C04
• NSC-61967
• 2-hydroxy-6-methyl-4-(trifluoromethyl)-3-pyridinecarbonitrile
• MFCD01314908
• 3-Cyano-6-methyl-4-(trifluoromethyl)-2-pyridone
• AI-204/31702007
• Q27203339
• SR-01000523972
• 2-Hydroxy-6-methyl-4-(trifluoromethyl)-nicotinonitrile
• 2-keto-6-methyl-4-(trifluoromethyl)-1H-pyridine-3-carbonitrile
• Z3242514599
• 2-hydroxy-6-methyl-4-(trifluoromethyl)pyridine-3-carbonitrile
• NSC61967
• Maybridge1_006859
• STK523261
• 3-Cyano-6-methyl-4-trifluoromethylpyrid-2-one
• 2-hydroxy-6-methyl-4-(trifluoromethyl)nicotinonitrile
• 4-(Trifluoromethyl)-1,2-dihydro-6-methyl-2-oxopyridine-3-carbonitrile
• 6-methyl-2-oxidanylidene-4-(trifluoromethyl)-1H-pyridine-3-carbonitrile
• 1-2-Dihydro-6-methyl-2-oxo-4-(trifluoromethyl)-3-pyridinecarbonitrile, 97%
• 6-Methyl-3-cyano-4-trifluoromethyl-pyridyl-2-one
• JNY
• HMS637E11
• SCHEMBL562812
• ChemDiv1_017699
• AKOS002666739
• CHEMBL1338376
• SR-01000523972-1
• 3-Cyano-2-hydroxy-6-methyl-4-(trifluoromethyl)pyridine
• 1,2-Dihydro-6-methyl-2-oxo-4-(trifluoromethyl)pyridine-3-carbonitrile
• AC-14628
• J-518888
• RH 02138
• DB-026406
• DTXSID30289563
• 2-Hydroxy-6-methyl-4-(trifluoromethyl)-pyridine-3-carbonitrile
• SMR000113446
• cid_247440
• CCG-249441
• E84078

• MDL： MFCD01314908
• Inchi： 1S/C8H5F3N2O/c1-4-2-6(8(9,10)11)5(3-12)7(14)13-4/h2H,1H3,(H,13,14)
• InChI Key： IMPQPQKUDMOZHV-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C(NC(C)=C1)=O)(F)F

Computed Properties

• Exact Mass: 202.03500
• Monoisotopic Mass: 202.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.9
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 233-237 °C (lit.)
• PSA: 56.65000
• LogP: 1.57378
• Solubility: Not determined

6-Methyl-2-oxo-4-(trifluoromethyl)-1,2-dihydropyridine-3-carbonitrile Security Information

• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles